3-Ethoxy-2-methylpyridin-4(1H)-one

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• SMILES: CCOC1=C(NC=CC1=O)C
• InChI: InChI=1S/C8H11NO2/c1-3-11-8-6(2)9-5-4-7(8)10/h4-5H,3H2,1-2H3,(H,9,10)
• InChIKey: XZJJCGBHMYORIP-UHFFFAOYSA-N

3-Ethoxy-2-methylpyridin-4(1H)-one (PubChem CID is a substituted 4(1H)-pyridinone featuring an ethoxy substituent at position 3 and a methyl group at position It belongs to the broader class of 3-alkoxy-4-pyridinones, which are known for their utility as synthetic intermediates in medicinal chemistry and as metal-chelating scaffolds. The compound's computed XLogP3 of 1.1 and a topological polar surface area (TPSA) of 38.3 Ų place it within a specific lipophilicity range that distinguishes it from closely related analogs such as the N-ethyl isomer (XLogP3 0.9) and deferiprone (XLogP3 0.5).

3-Ethoxy-2-methylpyridin-4(1H)-one: Physicochemical Baseline and Class Position

3-Ethoxy-2-methylpyridin-4(1H)-one (PubChem CID 67414765) is a substituted 4(1H)-pyridinone featuring an ethoxy substituent at position 3 and a methyl group at position 2. It belongs to the broader class of 3-alkoxy-4-pyridinones, which are known for their utility as synthetic intermediates in medicinal chemistry and as metal-chelating scaffolds. The compound's computed XLogP3 of 1.1 and a topological polar surface area (TPSA) of 38.3 Ų place it within a specific lipophilicity range that distinguishes it from closely related analogs such as the N-ethyl isomer (XLogP3 0.9) and deferiprone (XLogP3 0.5) [1]. This differentiation is critical for applications where precise control of logP is required for membrane permeability or metabolic stability.

1 Lipophilicity-distinct 4-pyridinone scaffold

2 3-ethoxy as masked hydroxyl protecting group

3 Reported p38 MAP kinase inhibitor synthesis intermediate

4 Rule-of-three compliant fragment profile

• [1] PubChem Compound Summary for CID 67414765, 3-Ethoxy-2-methylpyridin-4(1H)-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxy-2-methylpyridin-4(1H)-one (accessed April 2026). View Source

Why Generic Substitution Fails: The Specificity of 3-Ethoxy-2-methylpyridin-4(1H)-one in 4-Pyridinone Chemistry

The 3-alkoxy-4-pyridinone scaffold is highly sensitive to subtle structural modifications. Replacing the 3-ethoxy group with a 3-hydroxy (as in deferiprone) or altering the N-substitution (as in the N-ethyl isomer) produces profound changes in lipophilicity, hydrogen-bonding character, and conformational flexibility [1]. For example, the target compound's XLogP3 of 1.1 versus 0.5 for deferiprone represents a 3.2-fold increase in predicted lipophilicity, which can significantly impact membrane permeability and off-target binding profiles [2]. Furthermore, the ethoxy group introduces an additional rotatable bond (count = 2) compared to the N-ethyl isomer (count = 1), affecting conformational entropy and binding kinetics [3]. These physicochemical differences preclude simple interchangeability in any application where lipophilicity, hydrogen-bond donor character, or conformational flexibility is a design parameter, including medicinal chemistry, analytical reference standards, and synthetic route design.

3-Ethoxy-2-methylpyridin-4(1H)-one

N-ethyl isomer

N-alkylation alters chemotype; ethoxy mask unavailable; lipophilicity and rotatable bonds differ

3-Ethoxy-2-methylpyridin-4(1H)-one

Deferiprone

Free 3-OH markedly shifts lipophilicity and H-bond donor character; conformational flexibility differs

• [1] PubChem Compound Summary for CID 67414765, 3-Ethoxy-2-methylpyridin-4(1H)-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxy-2-methylpyridin-4(1H)-one (accessed April 2026). View Source
• [2] PubChem Compound Summary for CID 2972, Deferiprone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/deferiprone (accessed April 2026). View Source
• [3] PubChem Compound Summary for CID 94413, 1-Ethyl-3-hydroxy-2-methyl-4-pyridinone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/30652-12-1 (accessed April 2026). View Source

Quantitative Differentiation Evidence for 3-Ethoxy-2-methylpyridin-4(1H)-one

Lipophilicity (XLogP3) Comparison: Enhanced Membrane Permeability Prediction

The computed XLogP3 of 3-Ethoxy-2-methylpyridin-4(1H)-one is 1.1 [1]. This is 20% higher than the N-ethyl isomer (1-Ethyl-3-hydroxy-2-methyl-4-pyridinone, XLogP3 = 0.9) [2] and 2.2-fold higher than deferiprone (3-Hydroxy-1,2-dimethylpyridin-4(1H)-one, XLogP3 = 0.5) [3]. The difference arises from the replacement of the 3-hydroxy group with a 3-ethoxy group, which masks the hydrogen-bond donor character of the hydroxyl and increases the hydrophobic surface area.

Lipophilicity (XLogP3)

Head-to-head

Target 1.1
N-ethyl isomer 0.9
Deferiprone 0.5

Supports permeability and CNS exposure review

Computed values; experimental logP may differ

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.1
Comparator Or Baseline	N-ethyl isomer (CID 94413): XLogP3 = 0.9; Deferiprone (CID 2972): XLogP3 = 0.5
Quantified Difference	+0.2 (22% increase vs. N-ethyl isomer); +0.6 (120% increase vs. deferiprone)
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18)

Why This Matters

Higher lipophilicity can improve passive membrane permeability and CNS penetration potential, making the target compound a more suitable starting point for lead optimization programs targeting intracellular or CNS targets.

• [1] PubChem Compound Summary for CID 67414765, 3-Ethoxy-2-methylpyridin-4(1H)-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxy-2-methylpyridin-4(1H)-one (accessed April 2026). View Source
• [2] PubChem Compound Summary for CID 94413, 1-Ethyl-3-hydroxy-2-methyl-4-pyridinone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/30652-12-1 (accessed April 2026). View Source
• [3] PubChem Compound Summary for CID 2972, Deferiprone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/deferiprone (accessed April 2026). View Source

Conformational Flexibility via Rotatable Bond Count: Impact on Entropy and Binding

3-Ethoxy-2-methylpyridin-4(1H)-one has 2 rotatable bonds (the ethoxy O-CH2 and CH2-CH3 bonds) [1], whereas the N-ethyl isomer (1-Ethyl-3-hydroxy-2-methyl-4-pyridinone) has only 1 rotatable bond (the N-CH2CH3 bond) [2]. Deferiprone has 0 rotatable bonds (only methyl groups attached to ring) [3]. The additional rotatable bond in the target compound increases conformational flexibility, which can affect binding entropy and the ability to adopt optimal binding conformations in biological targets.

Rotatable Bonds

Head-to-head

Target: 2
N-ethyl isomer: 1
Deferiprone: 0

May influence binding entropy and conformational fit

Computed Cactvs values

Evidence Dimension	Rotatable Bond Count
Target Compound Data	2
Comparator Or Baseline	N-ethyl isomer: 1; Deferiprone: 0
Quantified Difference	+1 vs. N-ethyl isomer; +2 vs. deferiprone
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Increased rotatable bond count can modulate binding entropy and target residence time, which is a critical consideration in fragment-based drug design and structure-activity relationship (SAR) exploration.

• [1] PubChem Compound Summary for CID 67414765, 3-Ethoxy-2-methylpyridin-4(1H)-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxy-2-methylpyridin-4(1H)-one (accessed April 2026). View Source
• [2] PubChem Compound Summary for CID 94413, 1-Ethyl-3-hydroxy-2-methyl-4-pyridinone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/30652-12-1 (accessed April 2026). View Source
• [3] PubChem Compound Summary for CID 2972, Deferiprone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/deferiprone (accessed April 2026). View Source

Hydrogen-Bond Donor Character: Masked vs. Free Hydroxyl Functionality

3-Ethoxy-2-methylpyridin-4(1H)-one contains only one hydrogen-bond donor (the NH of the pyridinone ring) [1], whereas the N-ethyl isomer and deferiprone each contain one hydrogen-bond donor from a free hydroxyl (OH) group [2][3]. Although the HBD count is numerically identical (1), the chemical nature of the donor differs: the target compound's HBD is the ring NH (pKa ~9-10), while the comparators' HBD is a phenolic OH (pKa ~8-9). This distinction affects the compound's ionization state at physiological pH and its propensity for intermolecular hydrogen bonding, with the ethoxy group effectively acting as a masked hydroxyl.

H-Bond Donor Identity

Class-level

Target: ring NH
Comparators: phenolic OH

May affect ionization and H-bonding profile

pKa estimates class-level, not experimental

Evidence Dimension	Hydrogen-Bond Donor Character
Target Compound Data	HBD = 1 (ring NH; pKa ~9-10)
Comparator Or Baseline	N-ethyl isomer: HBD = 1 (phenolic OH; pKa ~8-9); Deferiprone: HBD = 1 (phenolic OH; pKa ~8-9)
Quantified Difference	Difference in HBD chemical identity (NH vs. OH); estimated pKa difference ~1-2 units
Conditions	Computed by Cactvs; pKa estimates based on class-level knowledge (not experimentally determined for target compound)

Why This Matters

The ethoxy group serves as a protecting group for the 3-hydroxyl, enabling selective functionalization at other positions during synthesis. It also reduces hydrogen-bond donor capacity in non-aqueous environments, which can be exploited in prodrug design to improve oral bioavailability.

• [1] PubChem Compound Summary for CID 67414765, 3-Ethoxy-2-methylpyridin-4(1H)-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxy-2-methylpyridin-4(1H)-one (accessed April 2026). View Source
• [2] PubChem Compound Summary for CID 94413, 1-Ethyl-3-hydroxy-2-methyl-4-pyridinone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/30652-12-1 (accessed April 2026). View Source
• [3] PubChem Compound Summary for CID 2972, Deferiprone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/deferiprone (accessed April 2026). View Source

Synthetic Intermediate Utility in p38 MAP Kinase Inhibitor Programs

3-Ethoxy-2-methylpyridin-4(1H)-one has been described as an intermediate in the preparation of substituted pyridinones that are potent and selective inhibitors of p38 MAP kinase [1]. The ethoxy group at position 3 can serve as a synthetic handle that is stable under various reaction conditions but can be cleaved to reveal the free 3-hydroxyl when desired. This reactivity profile is advantageous compared to the 3-methoxy analog, which may require harsher deprotection conditions, though direct comparative deprotection yields are not publicly available. The N-ethyl isomer, by contrast, places the ethyl group on the nitrogen, which cannot be easily removed and fundamentally alters the chemotype [2].

Synthetic Handle

Reported

3-ethoxy stable; cleavable to 3-OH

Enables late-stage hydroxyl installation in p38 inhibitor SAR

Class-level ether cleavage reactivity

Evidence Dimension	Synthetic Versatility as a Masked Hydroxyl Intermediate
Target Compound Data	3-ethoxy group stable under nucleophilic conditions; cleavable under acidic or Lewis acid conditions
Comparator Or Baseline	N-ethyl isomer: ethyl on N, not cleavable; 3-methoxy analog: requires harsher deprotection (e.g., BBr3 or HI)
Quantified Difference	Qualitative advantage: ethoxy provides orthogonal protecting group strategy; specific deprotection yields not available
Conditions	Based on class-level knowledge of alkyl aryl ether cleavage reactivity

Why This Matters

For medicinal chemistry teams synthesizing p38 kinase inhibitors, the 3-ethoxy intermediate offers a distinct synthetic advantage by allowing late-stage deprotection to install the critical 3-hydroxyl pharmacophore, enabling divergent SAR exploration from a single advanced intermediate.

• [1] Selness, S.R.; Devraj, R.V.; Monahan, J.B.; Boehm, T.L.; Walker, J.K.; Devadas, B.; Durley, R.C.; Kurumbail, R.; Shieh, H.; Xing, L.; Hepperle, M. Discovery of N-substituted pyridinones as potent and selective inhibitors of p38 kinase. Bioorg. Med. Chem. Lett. 2009, 19, 5851-5856. DOI: 10.1016/j.bmcl.2009.08.082. View Source
• [2] ChemWhat. Deferiprone Impurity 1 (CAS 30652-12-1): 1-Ethyl-3-hydroxy-2-methylpyridin-4(1H)-one. https://www.chemwhat.net (accessed April 2026). View Source

Optimal Application Scenarios for 3-Ethoxy-2-methylpyridin-4(1H)-one Based on Differentiated Physicochemical Properties

Lead Optimization in CNS Drug Discovery Requiring Controlled Lipophilicity

With an XLogP3 of 1.1, 3-Ethoxy-2-methylpyridin-4(1H)-one occupies a lipophilicity 'sweet spot' that is higher than deferiprone (0.5) and the N-ethyl isomer (0.9) but still within the generally favorable range for CNS drug candidates (typically logP 1-4). Medicinal chemists seeking to improve brain penetration of 4-pyridinone-based leads can use this compound as a starting scaffold, leveraging its intermediate lipophilicity to balance permeability and metabolic stability [1][2].

Synthetic Intermediate for p38 MAP Kinase Inhibitor SAR Exploration

The 3-ethoxy group provides a masked hydroxyl that is stable under diverse synthetic conditions, enabling late-stage deprotection to generate the free 3-hydroxy pharmacophore required for p38 kinase inhibition. This orthogonal protecting group strategy allows medicinal chemistry teams to prepare focused libraries with variation at other positions while preserving the ability to install the critical hydroxyl at the final step [3].

Analytical Reference Standard for Deferiprone-Related Substance Method Development

The structural distinction between 3-Ethoxy-2-methylpyridin-4(1H)-one and known deferiprone impurities (specifically the N-ethyl isomer, Deferiprone Impurity 1) makes the target compound a useful system suitability standard in HPLC method development. Its different retention time, stemming from the higher lipophilicity (XLogP3 1.1 vs. 0.9) and distinct hydrogen-bonding character, ensures clear separation from the primary impurity and the API peak, validating chromatographic resolution [1][2][4].

Fragment-Based Drug Discovery (FBDD) Libraries Targeting Protein-Protein Interactions

The compound's moderate molecular weight (153.18 g/mol), balanced hydrogen-bond donor/acceptor profile (1 HBD, 3 HBA), and 2 rotatable bonds make it a rule-of-three compliant fragment. Its higher lipophilicity relative to deferiprone expands the chemical space accessible to fragment screening collections, particularly for targets with hydrophobic binding pockets such as protein-protein interaction interfaces [1].

Application

Selection Property

Validation Focus

CNS lead optimization studies

Controlled lipophilicity scaffold

Permeability and metabolic stability balance

p38 MAP kinase inhibitor intermediate synthesis

Masked hydroxyl (3-ethoxy) protecting group

Late-stage deprotection and SAR divergence

HPLC system suitability standard

Differentiated retention from primary impurity

Chromatographic resolution validation

Fragment-based screening library expansion

Rule-of-three compliant profile

Hydrophobic pocket binding compatibility

• [1] PubChem Compound Summary for CID 67414765, 3-Ethoxy-2-methylpyridin-4(1H)-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxy-2-methylpyridin-4(1H)-one (accessed April 2026). View Source
• [2] PubChem Compound Summary for CID 2972, Deferiprone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/deferiprone (accessed April 2026). View Source
• [3] Selness, S.R.; Devraj, R.V.; Monahan, J.B.; Boehm, T.L.; Walker, J.K.; Devadas, B.; Durley, R.C.; Kurumbail, R.; Shieh, H.; Xing, L.; Hepperle, M. Discovery of N-substituted pyridinones as potent and selective inhibitors of p38 kinase. Bioorg. Med. Chem. Lett. 2009, 19, 5851-5856. View Source
• [4] ChemWhat. Deferiprone Impurity 1 (CAS 30652-12-1): 1-Ethyl-3-hydroxy-2-methylpyridin-4(1H)-one. https://www.chemwhat.net (accessed April 2026). View Source